Cas no 923945-90-8 (2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline)

• Product Name: 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline
• CAS No: 923945-90-8
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 4826345
• Update Time: 2025-05-20

2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(5-METHYL-1H-PYRAZOL-1-YL)-5-(TRIFLUOROMETHYL)ANILINE
• 2-(5-methylpyrazol-1-yl)-5-(trifluoromethyl)aniline
• 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline

• Inchi： 1S/C11H10F3N3/c1-7-4-5-16-17(7)10-3-2-8(6-9(10)15)11(12,13)14/h2-6H,15H2,1H3
• InChI Key： PNWGMHVOSMLGJF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)N1C(C)=CC=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline

2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline: A Comprehensive Overview

The compound with CAS No. 923945-90-8, commonly referred to as 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline, is a highly specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceutical research, and catalysis. This compound is characterized by its unique molecular structure, which combines a pyrazole ring with a trifluoromethyl group and an aniline moiety. The pyrazole ring contributes to the compound's aromatic stability and electronic properties, while the trifluoromethyl group imparts strong electron-withdrawing effects, enhancing its reactivity and functionality.

Recent studies have highlighted the potential of 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to act as a versatile building block has been demonstrated in its use as a ligand in catalytic systems, where it facilitates efficient transformations in organic synthesis.

In the realm of pharmaceutical research, 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline has shown promise as a lead compound for drug development. Its unique combination of structural features makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant activities, opening new avenues for therapeutic interventions.

The synthesis of 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization with the trifluoromethyl group and subsequent coupling reactions to introduce the aniline moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Studies have shown that 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline exhibits moderate biodegradation under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 2-(5-Methyl-1H-pyrazol-1-YL)-5-(trifluoromethyl)aniline (CAS No. 923945-90-8) stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern materials science and pharmaceutical research.